An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†
RSC Advances Pub Date: 2017-09-04 DOI: 10.1039/C7RA04247G
Abstract
An efficient method for the delivery of uncharged polyA-tailed phosphorodiamidate morpholino sequences (PMO) in mammalian cells consists of employing a synthetic 8-mer amphipathic trans-acting poly-2′-O-methyluridylic thiophosphate triester element (2′-OMeUtaPS) as a transfection reagent. Unlike the dTtaPS DNA-based element, this RNA element is potent at delivering polyA-tailed PMO sequences to HeLa pLuc 705 cells or to myotube muscle cells. However, much like dTtaPS, the 2′-OMeUtaPS-mediated internalization of PMO sequences occurs through an energy-dependent mechanism; macropinocytosis appears to be the predominant endocytic pathway used for cellular uptake. The transfected PMO sequences induce alternate splicing of either the pre-mRNA encoding luciferase in HeLa pLuc 705 cells or the excision of exon 23 from the pre-mRNA encoding dystrophin in myotube muscle cells of the mdx mouse model of muscular dystrophy with an efficiency comparable to that of commercial cationic lipid reagents but without detrimental cytotoxicity.
Recommended Literature
- [1] An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine
- [2] Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†
- [3] An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems
- [4] An artificial CO-releasing metalloprotein built by histidine-selective metallation†
- [5] An integrated microfluidic platform for sensitive and rapid detection of biological toxins†
- [6] An apparatus for determining small amounts of alchohol in sour milk and urine
- [7] An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†
- [8] An approach to biodegradable star polymeric architectures using disulfide coupling†
- [9] Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers
- [10] An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†
Journal Name:RSC Advances
research_products
-
CAS no.: 89640-58-4